Cas no 1803839-20-4 (4-Difluoromethoxy-2-fluoronicotinic acid)
1803839-20-4 structure
Product Name:4-Difluoromethoxy-2-fluoronicotinic acid
CAS No:1803839-20-4
MF:C7H4F3NO3
MW:207.106772422791
MDL:MFCD28789680
CID:4706124
Update Time:2023-08-15
4-Difluoromethoxy-2-fluoronicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Difluoromethoxy-2-fluoronicotinic acid
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- MDL: MFCD28789680
- Inchi: 1S/C7H4F3NO3/c8-5-4(6(12)13)3(1-2-11-5)14-7(9)10/h1-2,7H,(H,12,13)
- InChI Key: ZSQTYUMRLXVPOH-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)O)=C(C=CN=1)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 214
- Topological Polar Surface Area: 59.4
4-Difluoromethoxy-2-fluoronicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 142629-1g |
4-Difluoromethoxy-2-fluoronicotinic acid, 95% |
1803839-20-4 | 95% | 1g |
$4998.00 | 2023-09-09 |
4-Difluoromethoxy-2-fluoronicotinic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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